TES-991

• Molecular Formula: C17H11N7OS2
• Molecular Weight: 393.5 g/mol
• InChI: InChI=1S/C17H11N7OS2/c18-8-12-14(13-5-2-6-26-13)19-17(20-16(12)25)27-9-10-3-1-4-11(7-10)15-21-23-24-22-15/h1-7H,9H2,(H,19,20,25)(H,21,22,23,24)
• InChIKey: VCDQAPTULMMFKX-UHFFFAOYSA-N

TES-991 Compound Overview

6-Oxo-2-[[3-(2H-tetrazol-5-yl)phenyl]methylsulfanyl]-4-thiophen-2-yl-1H-pyrimidine-5-carbonitrile, commonly designated TES-991 (CAS 1883602-20-7), is a synthetic small-molecule heterocyclic compound of the pyrimidinone class. It functions as a potent and selective inhibitor of human α-amino-β-carboxymuconate-ε-semialdehyde decarboxylase (ACMSD), the key regulatory enzyme in the de novo NAD+ biosynthetic pathway, exhibiting an inhibitory concentration (IC50) of 3 nM [1]. This compound is a structural analog of TES-1025, distinguished by the replacement of the phenylacetic acid moiety with a 2H-tetrazole-substituted phenyl ring, a modification that directly impacts its pharmacological and physicochemical profile [2].

Primary Target ACMSD inhibition study fit

Pathway Context De novo NAD⁺ synthesis modulation

Model System Hepatic and renal NAD⁺ metabolism models

• [1] Pellicciari R, Liscio P, Giacchè N, De Franco F, Carotti A, Robertson J, Cialabrini L, Katsyuba E, Raffaelli N, Auwerx J. α-Amino-β-carboxymuconate-ε-semialdehyde Decarboxylase (ACMSD) Inhibitors as Novel Modulators of De Novo Nicotinamide Adenine Dinucleotide (NAD+) Biosynthesis. J Med Chem. 2018 Feb 8;61(3):745-759. View Source
• [2] CA-2959208-C - Pyrimidine Derivatives and Their Use as Inhibitors of Alpha-amino-beta-carboxymuconate-epsilon-semialdehyde Decarboxylase. Tes Pharma SRL. Granted 2023-09-19. View Source

TES-991 Differentiation

Within the class of ACMSD inhibitors based on the 5-cyano-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine scaffold, substitution of the 2-position substituent profoundly alters biological activity, pharmacokinetic behavior, and off-target liability. TES-991 incorporates a 2H-tetrazole moiety that confers a 4.3-fold enhancement in ACMSD inhibitory potency compared to the phenylacetic acid-bearing TES-1025 [1], while also introducing a distinct cytochrome P450 2C19 inhibition signature that is absent in non-tetrazole analogs [2]. These structural distinctions render direct interchangeability of TES-991 with TES-1025 or other pyrimidinone ACMSD inhibitors scientifically invalid for experiments requiring precise target engagement, specific metabolic stability profiles, or defined polypharmacology outcomes.

Potency profile ACMSD inhibitory potency may differ from close analogs such as TES-1025, altering target engagement in assays.

Tissue selectivity Liver versus kidney NAD⁺ elevation patterns are compound-dependent; model-specific NAD⁺ modulation may not transfer.

Off-target CYP liability CYP2C19 inhibition is reported for TES-991 but absent in analogs; may confound drug-metabolism study designs.

• [1] Xie Y, Gao Y, et al. Therapeutic Potential of ACMSD Inhibitors in NAD+ Deficient Diseases. Drugs Drug Candidates. 2025;4(1):7. View Source
• [2] Pellicciari R, Liscio P, Giacchè N, De Franco F, Carotti A, Robertson J, Cialabrini L, Katsyuba E, Raffaelli N, Auwerx J. α-Amino-β-carboxymuconate-ε-semialdehyde Decarboxylase (ACMSD) Inhibitors as Novel Modulators of De Novo Nicotinamide Adenine Dinucleotide (NAD+) Biosynthesis. J Med Chem. 2018 Feb 8;61(3):745-759. View Source

TES-991 Comparative Evidence

ACMSD Inhibitory Potency

TES-991 demonstrates a 4.3-fold enhancement in ACMSD inhibitory potency relative to its closest structural analog, TES-1025. This potency differential is quantified by IC50 values derived from in vitro enzymatic assays against recombinant human ACMSD [1]. The substitution of the phenylacetic acid moiety in TES-1025 with a 2H-tetrazole-substituted phenyl ring in TES-991 is the structural basis for this improved target engagement [2].

ACMSD Potency

Head-to-head

3 nM vs 13 nM IC₅₀ (TES-1025)

Reported higher potency in enzyme inhibition context

In vitro human ACMSD assay; data to verify for batch-specific use

Evidence Dimension	ACMSD inhibitory potency (IC50)
Target Compound Data	3 nM
Comparator Or Baseline	TES-1025: 13 nM
Quantified Difference	4.3-fold more potent
Conditions	In vitro enzymatic assay; recombinant human ACMSD

Why This Matters

This 4.3-fold potency advantage enables lower compound concentrations to achieve equivalent target inhibition, reducing potential off-target effects and improving the signal-to-noise ratio in cellular and in vivo NAD+ modulation studies.

• [1] Xie Y, Gao Y, et al. Therapeutic Potential of ACMSD Inhibitors in NAD+ Deficient Diseases. Drugs Drug Candidates. 2025;4(1):7. View Source
• [2] Pellicciari R, Liscio P, Giacchè N, De Franco F, Carotti A, Robertson J, Cialabrini L, Katsyuba E, Raffaelli N, Auwerx J. α-Amino-β-carboxymuconate-ε-semialdehyde Decarboxylase (ACMSD) Inhibitors as Novel Modulators of De Novo Nicotinamide Adenine Dinucleotide (NAD+) Biosynthesis. J Med Chem. 2018 Feb 8;61(3):745-759. View Source

In Vivo Liver NAD⁺ Elevation

Following oral administration at 5 mg/kg, TES-991 achieves quantifiable blood concentrations for up to 8 hours, demonstrating moderate systemic exposure and extended target engagement potential in vivo . Intravenous administration at 0.5 mg/kg reveals low blood clearance, low volumes of distribution, and elimination half-lives (t1/2) of approximately 4.0 and 5.0 hours [1]. This PK profile contrasts with TES-1025, which was optimized for oral bioavailability as a free acid prodrug form [2].

Liver NAD⁺ In Vivo

Head-to-head

Significant liver NAD⁺ increase vs control (p≤0.05, n=7–10)

Liver NAD⁺ elevation supports hepatic metabolism research

C57BL/6J mice, 15 mg/kg/day oral; comparator TES-1025 showed no significant liver effect

Evidence Dimension	Oral pharmacokinetic parameters
Target Compound Data	t1/2 ≈ 4.0-5.0 h (i.v., 0.5 mg/kg); blood concentrations quantifiable up to 8 h (p.o., 5 mg/kg)
Comparator Or Baseline	TES-1025: Good systemic exposure recorded for the free acid; specific t1/2 not directly compared
Quantified Difference	Distinct PK profile with moderate oral exposure and extended half-life
Conditions	In vivo pharmacokinetic study in mice

Why This Matters

This PK profile makes TES-991 suitable for studies requiring sustained ACMSD inhibition over multiple hours without the need for continuous infusion, while the moderate oral bioavailability informs appropriate dosing regimens for in vivo efficacy studies.

• [1] Pellicciari R, Liscio P, Giacchè N, De Franco F, Carotti A, Robertson J, Cialabrini L, Katsyuba E, Raffaelli N, Auwerx J. α-Amino-β-carboxymuconate-ε-semialdehyde Decarboxylase (ACMSD) Inhibitors as Novel Modulators of De Novo Nicotinamide Adenine Dinucleotide (NAD+) Biosynthesis. J Med Chem. 2018 Feb 8;61(3):745-759. View Source
• [2] Xie Y, Gao Y, et al. Therapeutic Potential of ACMSD Inhibitors in NAD+ Deficient Diseases. Drugs Drug Candidates. 2025;4(1):7. View Source

Liver Protection in NAFLD Model

Treatment of mouse primary hepatocytes with TES-991 (500 nM) for 24 hours significantly increases intracellular NAD+ levels, enhances SIRT1 activity, elevates SOD2 activity, and increases oxygen consumption under both basal and uncoupled conditions [1]. Furthermore, TES-991 protects hepatocytes from palmitate-induced apoptosis, reducing apoptosis rates after 36 hours of exposure to 0.75 mM palmitate [2]. These functional outcomes directly validate the mechanism of action of TES-991 in enhancing mitochondrial fitness and cellular resilience.

NAFLD Model Protection

Cross-study context

Reduced steatosis, AST/ALT, and inflammation (n=6–8, p≤0.05)

Supports liver disease-model endpoint review

MCD diet NAFLD model; TES-1025 reported kidney protection in AKI model

Evidence Dimension	Functional cellular outcomes (NAD+ levels, mitochondrial respiration, apoptosis protection)
Target Compound Data	Significant increase in NAD+; enhanced SIRT1 and SOD2 activity; reduced palmitate-induced apoptosis (n=5-7; p≤0.05)
Comparator Or Baseline	Vehicle (DMSO) control
Quantified Difference	Statistically significant improvements across all measured endpoints
Conditions	Mouse primary hepatocytes; 500 nM TES-991; 24-hour treatment

Why This Matters

These functional data confirm that TES-991-mediated ACMSD inhibition translates into meaningful cellular outcomes, including enhanced NAD+ pools and improved mitochondrial health, establishing its utility as a validated tool compound for probing NAD+ biology and metabolic dysfunction.

• [1] Katsyuba E, Mottis A, Zietak M, et al. De novo NAD+ synthesis enhances mitochondrial function and improves health. Nature. 2018;563(7731):354-359. PMC6448761. View Source
• [2] PMC6448761 Figure 3: Pharmacological inhibition of ACMSD has similar effects as its genetic downregulation. View Source

Pharmacokinetic Profile

In vitro profiling reveals that TES-991 inhibits cytochrome P450 2C19, an off-target interaction attributed specifically to the 2H-tetrazole motif present in the molecule . This CYP2C19 inhibition is not observed with the phenylacetic acid-containing analog TES-1025, establishing a clear structure-selectivity relationship between the tetrazole moiety and this specific off-target engagement [1].

PK Half-life

Cross-study context

4.0–5.0 h vs ~5.33 h (TES-1025)

Shorter half-life may fit rapid-clearance study designs

CD-1 mice, 0.5 mg/kg IV; exposure-model interpretation advised

Evidence Dimension	CYP450 enzyme inhibition profile
Target Compound Data	CYP2C19 inhibition observed
Comparator Or Baseline	TES-1025: No reported CYP2C19 inhibition; tetrazole motif absent
Quantified Difference	Qualitative difference in off-target liability
Conditions	In vitro CYP450 inhibition panel

Why This Matters

This off-target signature is critical for experimental design; researchers investigating NAD+ biology in contexts where CYP2C19-mediated metabolism or drug-drug interactions are relevant must account for this liability, which is absent in non-tetrazole ACMSD inhibitors.

• [1] Pellicciari R, Liscio P, Giacchè N, De Franco F, Carotti A, Robertson J, Cialabrini L, Katsyuba E, Raffaelli N, Auwerx J. α-Amino-β-carboxymuconate-ε-semialdehyde Decarboxylase (ACMSD) Inhibitors as Novel Modulators of De Novo Nicotinamide Adenine Dinucleotide (NAD+) Biosynthesis. J Med Chem. 2018 Feb 8;61(3):745-759. View Source

CYP2C19 Inhibition Liability

In a murine model of metabolic dysfunction-associated steatotic liver disease (MASLD) induced by a methionine-choline-deficient (MCD) diet, prophylactic administration of TES-991 at 15 mg/kg/day reverses the diet-induced decline in hepatic NAD+ levels, prevents liver lipid accumulation, and reduces inflammatory markers [1]. This in vivo efficacy demonstrates that the potent ACMSD inhibition and favorable pharmacokinetic properties of TES-991 translate into meaningful therapeutic outcomes in a disease-relevant model.

CYP2C19 Inhibition

Class-level inference

TES-991 inhibits CYP2C19; TES-1025 not reported

Consider as confounding factor in drug-metabolism studies

In vitro CYP panel data; absence in analog requires independent confirmation

Evidence Dimension	In vivo efficacy in MASLD model
Target Compound Data	Reversal of NAD+ decline; prevention of lipid accumulation; reduction of inflammation (15 mg/kg/day, prophylactic)
Comparator Or Baseline	MCD diet vehicle control group
Quantified Difference	Statistically significant improvement in disease parameters
Conditions	Mouse MCD diet-induced MASLD model; 15 mg/kg/day TES-991

Why This Matters

This in vivo validation establishes TES-991 as a robust tool compound for preclinical studies of NAD+-deficient metabolic diseases, providing a benchmark for comparing the efficacy of novel ACMSD inhibitors or alternative NAD+-boosting strategies.

• [1] Xie Y, Gao Y, et al. Therapeutic Potential of ACMSD Inhibitors in NAD+ Deficient Diseases. Drugs Drug Candidates. 2025;4(1):7. View Source

TES-991 Application Scenarios

NAFLD and Hepatic NAD⁺ Metabolism

For experiments requiring maximal ACMSD inhibition at minimal compound concentrations to avoid off-target effects, TES-991 is the preferred tool compound. Its 3 nM IC50 [1] enables robust target engagement in cellular assays at concentrations where TES-1025 (13 nM) would provide incomplete inhibition. This is particularly critical for dose-response studies mapping ACMSD activity to NAD+ pool dynamics, mitochondrial respiration, and SIRT1 activation in primary hepatocytes [2].

Rapid Clearance Pharmacokinetics

TES-991 is validated for in vivo use in murine models of metabolic dysfunction, specifically MASLD/NAFLD. The established dosing regimen of 15 mg/kg/day [1] provides a reference point for researchers designing efficacy studies. Its pharmacokinetic profile—low clearance, moderate half-life, and quantifiable blood levels up to 8 hours post-oral dosing [2]—supports once-daily dosing regimens in chronic disease models where sustained ACMSD inhibition is required to elevate hepatic NAD+ levels and mitigate steatosis and inflammation .

CYP2C19 Drug-Drug Interaction Studies

TES-991 serves as a critical comparator compound in medicinal chemistry campaigns aimed at optimizing ACMSD inhibitors. Its 2H-tetrazole substitution differentiates it from TES-1025 in three key dimensions: (1) a 4.3-fold improvement in target potency [1]; (2) introduction of CYP2C19 off-target liability [2]; and (3) a distinct pharmacokinetic profile . Researchers developing next-generation ACMSD inhibitors can use TES-991 as a benchmark to assess whether new chemical entities successfully decouple potency gains from undesirable off-target interactions or PK liabilities.

High-Potency ACMSD Inhibition in Vitro

For studies exploring the clinical translatability of ACMSD inhibition, TES-991 provides a unique tool to interrogate the consequences of CYP2C19 inhibition. Since TES-991 inhibits CYP2C19 via its 2H-tetrazole motif [1] while TES-1025 does not, parallel experiments with both compounds can isolate the contribution of this specific off-target interaction to observed phenotypes, informing medicinal chemistry strategies for developing cleaner clinical candidates [2].

Application

Selection Property

Validation Focus

Hepatic NAD⁺ metabolism and NAFLD model studies

Reported liver NAD⁺ elevation and hepatoprotective endpoints

Tissue-specific NAD⁺ quantification and steatosis/inflammation readouts

Pharmacokinetic research with rapid-clearance design

Shorter plasma half-life and low volume of distribution profile

Exposure-model review and accumulation risk assessment

CYP2C19 interaction screening

Documented CYP2C19 inhibition liability

Drug-metabolism assay context; verify co-administered compound pathways

High-sensitivity in vitro ACMSD inhibition

Reported high target engagement at low concentrations

Concentration-response assay validation and off-target profiling

• [1] Xie Y, Gao Y, et al. Therapeutic Potential of ACMSD Inhibitors in NAD+ Deficient Diseases. Drugs Drug Candidates. 2025;4(1):7. View Source
• [2] Pellicciari R, Liscio P, Giacchè N, De Franco F, Carotti A, Robertson J, Cialabrini L, Katsyuba E, Raffaelli N, Auwerx J. α-Amino-β-carboxymuconate-ε-semialdehyde Decarboxylase (ACMSD) Inhibitors as Novel Modulators of De Novo Nicotinamide Adenine Dinucleotide (NAD+) Biosynthesis. J Med Chem. 2018 Feb 8;61(3):745-759. View Source